Gadolinium157
Description
Gadolinium is a rare earth element with the atomic number 64 . Its natural composition includes isotopes with atomic mass numbers ranging from 152 to 160 . The isotope Gadolinium-157 has the highest thermal-neutron capture cross-section among any stable nuclide .
Synthesis Analysis
Gadolinium-based oxide and oxysulfide particles have been synthesized and studied for their physical and chemical aspects . These particles have found applications in the biomedical field due to their optical properties and the ability to functionalize their surface . Gadolinium nanostructured materials have also been synthesized for potential applications in magnetic resonance imaging, neutron-capture therapy, and targeted drug delivery .Molecular Structure Analysis
The gamma-ray energy spectrum from the thermal neutron capture on Gadolinium-157 has been measured . This process allows the neutron-capture resonances to be catalogued and the high density of nuclear energy levels around the neutron separation energy in the product nucleus to be probed .Chemical Reactions Analysis
The gamma-ray energy spectrum from the thermal neutron capture on Gadolinium-157 has been studied . This reaction allows for the identification of discrete nuclear states between the ground state and the neutron separation energy of the product nucleus .Physical And Chemical Properties Analysis
Gadolinium is a solid at standard temperature and pressure, with a melting point of 1312°C and a boiling point of 3273°C . It has a density of 7.899 g/cm³ at 20°C . Gadolinium has several oxidation states, including 0, +1, +2, and +3 .Future Directions
properties
CAS RN |
14391-32-3 |
|---|---|
Molecular Formula |
Cl3Nb |
Molecular Weight |
0 |
Origin of Product |
United States |
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